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Compound of Interest

Compound Name: Diphenyl Phthalate-3,4,5,6-d4

Cat. No.: B1460583 Get Quote

This guide provides a comprehensive overview of the safety data for Diphenyl Phthalate-d4,

compiled for researchers, scientists, and professionals in drug development. The information

presented is primarily based on the safety data sheet (SDS) for the unlabeled compound,

Diphenyl Phthalate, as specific detailed safety studies on the deuterated analog are not widely

available. The isotopic labeling is not expected to significantly alter the chemical's hazardous

properties.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of Diphenyl Phthalate are summarized

below, providing essential data for handling and storage.
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Property Value

CAS Number 1398065-61-6 (for d4); 84-62-8 (for unlabeled)

Molecular Formula C₂₀D₄H₁₀O₄

Molecular Weight 322.35 g/mol [1]

Appearance White solid/powder[2]

Melting Point 74-76 °C (165-169 °F)[3]

Boiling Point 257 °C (495 °F)[3]

Density 1.28 g/cm³[4]

Solubility
Slightly soluble in Chloroform and Methanol.[5]

Water solubility: 82 µg/L at 24 °C.[5]

Flash Point 224 °C[4]

Toxicological and Hazard Information
Diphenyl Phthalate is classified with specific hazards as detailed in the Globally Harmonized

System (GHS). The primary routes of exposure are inhalation, skin contact, and eye contact.

Hazard Classification GHS Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation[2]

Eye Irritation Category 2A
H319: Causes serious eye

irritation[2]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation[2]

Hazardous to the Aquatic

Environment (Acute)
Category 1

H400: Very toxic to aquatic

life[3]

Hazardous to the Aquatic

Environment (Chronic)
Category 1

H410: Very toxic to aquatic life

with long lasting effects
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Signal Word: Warning[3]

Exposure Controls and Personal Protection
To minimize exposure and ensure safe handling, the following control measures and personal

protective equipment (PPE) are recommended.

Control Parameter Recommendation

Engineering Controls

Use only outdoors or in a well-ventilated area.[2]

Ensure eyewash stations and safety showers

are close to the workstation.[2]

Eye/Face Protection
Wear safety glasses with side-shields or

chemical safety goggles.[6]

Skin Protection

Wear protective gloves (e.g., Nitrile rubber).[2]

Wear appropriate protective clothing to prevent

skin exposure.[7]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA approved

respirator.[3][7]

Handling

Avoid contact with skin and eyes.[2] Do not

breathe dust.[2] Wash hands thoroughly after

handling.[2]

Storage
Keep container tightly closed in a dry, cool, and

well-ventilated place.[2]

Experimental Protocols and Methodologies
While specific experimental protocols for generating the safety data of Diphenyl Phthalate-d4

are not detailed in the provided SDS, the hazard classifications are typically determined

through standardized testing methods, such as those established by the OECD (Organisation

for Economic Co-operation and Development) Guidelines for the Testing of Chemicals.

Skin Irritation/Corrosion (OECD 404): This test typically involves applying the substance to

the skin of an animal model (e.g., rabbit) and observing for signs of irritation over a specified
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period.

Acute Eye Irritation/Corrosion (OECD 405): Similar to the skin irritation test, this involves

applying the substance to the eye of an animal model and observing for irritation or damage.

Acute Inhalation Toxicity (OECD 403): This test involves exposing animals to the substance

via inhalation to determine the concentration that causes adverse effects or mortality.

Toxicity to Aquatic Organisms (e.g., OECD 202, 203): These tests assess the acute toxicity

of the substance to aquatic invertebrates (e.g., Daphnia) and fish.

Visualized Workflows and Logical Relationships
To further aid in the safe handling and management of Diphenyl Phthalate-d4, the following

diagrams illustrate key safety processes.
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Safe Handling Protocol

Start Handling

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area

Avoid Contact with Skin, Eyes,
and Clothing

Avoid Inhaling Dust

Wash Hands Thoroughly
After Handling

Store in a Tightly Closed
Container in a Cool, Dry Place

End Handling

Click to download full resolution via product page

Caption: A workflow for the safe handling of Diphenyl Phthalate-d4.
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Accidental Spill Response

Spill Detected

Evacuate Non-Essential
Personnel

Ensure Adequate Ventilation

Wear Appropriate PPE

Contain the Spill
(Prevent entry into drains)

Clean Up Spill
(Sweep up solid, place in container)

Dispose of Waste According
to Regulations

Decontaminate the Area

Spill Managed

Click to download full resolution via product page

Caption: A flowchart for responding to an accidental spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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